![molecular formula C12H12N4O2S2 B2840493 4-(2-Methylthiazole-4-carbonyl)-1-(thiazol-2-yl)piperazin-2-one CAS No. 2320376-12-1](/img/structure/B2840493.png)
4-(2-Methylthiazole-4-carbonyl)-1-(thiazol-2-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-Methylthiazole-4-carbonyl)-1-(thiazol-2-yl)piperazin-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MTPIP, and it is a member of the piperazine family of compounds. MTPIP has been shown to have a variety of biochemical and physiological effects, and it has been used in a range of laboratory experiments to investigate its mechanism of action and potential therapeutic applications. In
Scientific Research Applications
Arylpiperazine Derivatives
Arylpiperazine derivatives, closely related in structure to the compound , have been extensively studied for their clinical applications, especially in treating depression, psychosis, or anxiety. These compounds undergo significant metabolic transformations, including N-dealkylation, leading to metabolites with varied activities across serotonin and other neurotransmitter receptors. Such insights underscore the importance of understanding the metabolic pathways and pharmacokinetic profiles of compounds like 4-(2-Methylthiazole-4-carbonyl)-1-(thiazol-2-yl)piperazin-2-one for their potential therapeutic applications (Caccia, 2007).
Benzothiazole Derivatives
Benzothiazole and its derivatives have been recognized for their broad spectrum of biological and pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. The structural simplicity and synthetic accessibility of benzothiazole make it a promising scaffold for the development of new chemotherapeutic agents. Research in this area could provide insights into optimizing the therapeutic potential of compounds like 4-(2-Methylthiazole-4-carbonyl)-1-(thiazol-2-yl)piperazin-2-one for various diseases or disorders (Kamal et al., 2015).
Piperazine-Based Therapeutic Agents
Piperazine, as a core scaffold, is integral to a wide range of drugs with diverse therapeutic uses. Its versatility in drug design is evidenced by its incorporation into compounds with antipsychotic, antihistamine, antidepressant, and anticancer activities. Modifications to the piperazine nucleus can significantly alter the medicinal potential of the resulting molecules, suggesting that detailed research into compounds like 4-(2-Methylthiazole-4-carbonyl)-1-(thiazol-2-yl)piperazin-2-one could unveil new therapeutic applications (Rathi et al., 2016).
properties
IUPAC Name |
4-(2-methyl-1,3-thiazole-4-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2S2/c1-8-14-9(7-20-8)11(18)15-3-4-16(10(17)6-15)12-13-2-5-19-12/h2,5,7H,3-4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSSGDXYSQPHZJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)N2CCN(C(=O)C2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Methyl-1,3-thiazole-4-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.